Cas no 392243-36-6 (2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide)

• Product Name: 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• CAS No: 392243-36-6
• MF: C₁₅H₉Cl₂N₃OS
• MW: 350.222459554672
• CID: 5791644
• PubChem ID: 16800666
• Update Time: 2025-06-14

2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 392243-36-6
• 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide
• AKOS024575572
• Oprea1_310113
• AB00667397-01
• F0326-0666

• Inchi： 1S/C15H9Cl2N3OS/c16-10-6-7-12(17)11(8-10)13(21)18-15-20-19-14(22-15)9-4-2-1-3-5-9/h1-8H,(H,18,20,21)
• InChI Key： DOJVKMDCVFQAGN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(NC1=NN=C(C2C=CC=CC=2)S1)=O)Cl

Computed Properties

• Exact Mass: 348.9843385g/mol
• Monoisotopic Mass: 348.9843385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide

Comprehensive Overview of 2,5-Dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392243-36-6)

2,5-Dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide, with the CAS number 392243-36-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of both dichloro and thiadiazole moieties in its structure enhances its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for further study.

The chemical structure of 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide features a benzamide core linked to a 1,3,4-thiadiazole ring substituted with a phenyl group. This unique arrangement contributes to its stability and reactivity, making it suitable for various synthetic applications. Recent studies have explored its potential as a kinase inhibitor, a topic of high interest in cancer research. The compound's ability to modulate enzymatic activity has positioned it as a subject of ongoing investigations in medicinal chemistry.

In the context of green chemistry, 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide has been evaluated for its environmental impact and sustainable synthesis methods. With growing concerns about eco-friendly chemical processes, researchers are optimizing its production to minimize waste and energy consumption. This aligns with the broader trend of sustainable drug development, a hot topic in the scientific community.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are critical for its practical applications. These properties are often discussed in forums and publications focusing on advanced material science and pharmaceutical formulations. Understanding these parameters is essential for optimizing its use in drug delivery systems and other industrial applications.

Another area of interest is the computational modeling of 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide. With the rise of AI-driven drug discovery, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) studies to predict its behavior in biological systems. This approach not only accelerates research but also reduces costs, making it a popular topic among biotech startups and academic institutions.

In summary, 2,5-dichloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)benzamide (CAS No. 392243-36-6) is a versatile compound with significant potential in multiple scientific domains. Its unique chemical structure, combined with its biological activity, makes it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in discussions about innovative therapeutics and sustainable chemistry.